Cas no 58533-59-8 (1-ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 1-ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 58533-59-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD17019362
• CID: 365923
• PubChem ID: 45078336
• Update Time: 2025-06-10

1-ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1-ethyl-1,3-dihydro-5-methoxy-
• 2-Benzimidazolinone,1-ethyl-5-methoxy- (6CI)
• 2H-Benzimidazol-2-one,1-ethyl-1,3-dihydro-5-methoxy-(9CI)
• 1-ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one
• EN300-3513773
• 58533-59-8
• 3-ethyl-6-methoxy-1H-benzimidazol-2-one
• 1-ethyl-5-methoxy-1H-benzo[d]imidazol-2(3H)-one
• Z1255502348

• MDL： MFCD17019362
• Inchi： 1S/C10H12N2O2/c1-3-12-9-5-4-7(14-2)6-8(9)11-10(12)13/h4-6H,3H2,1-2H3,(H,11,13)
• InChI Key： UIOLNBPPYXYIAX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(N2CC)=O

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.174
• PSA: 41.57